2-[(5-{4-[2-(2-methoxyphenoxy)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(propan-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(5-{4-[2-(2-methoxyphenoxy)acetyl]piperazin-1-yl}-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(propan-2-yl)acetamide is a useful research compound. Its molecular formula is C20H27N5O4S2 and its molecular weight is 465.59. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The compound N-isopropyl-2-((5-(4-(2-(2-methoxyphenoxy)acetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide belongs to a class of chemicals that include various derivatives of 1,3,4-thiadiazole. Researchers have synthesized various compounds in this category and studied their biological activities, physical properties, and structural characteristics. One study described the synthesis of novel 1,3,4-thiadiazole amide compounds containing piperazine. The structural characterization involved methods like NMR, IR, ESI-MS, and elemental analysis, indicating a detailed inquiry into the molecular composition and structure (Xia, 2015).
Biological Activities
The research on these compounds is not limited to their synthesis and characterization but extends to exploring their biological activities. For instance, specific derivatives demonstrated inhibitory effects on Xanthomonas campestris pv. oryzae, suggesting potential antimicrobial properties. Another derivative showed antiviral activity against tobacco mosaic virus (Xia, 2015). Similarly, other synthesized compounds, like Thiadiazolyl Piperazine, exhibited antimicrobial activities against various bacterial strains and fungi. These compounds' physico-chemical and surface properties, as well as biodegradability, were also evaluated, indicating a broad spectrum of research interests and applications (Abdelmajeid, Amine, & Hassan, 2017).
Antimicrobial and Anticancer Activities
Further research has expanded the understanding of these compounds' potential. Acetylenic derivatives of substituted 1,3,4-thiadiazole were investigated as antibacterial agents, highlighting the antimicrobial potential of these compounds (Tamer & Qassir, 2019). Another study focused on synthesizing and evaluating certain novel N-substituted-2-amino-1,3,4-thiadiazoles for their antioxidant and antitumor activities. These compounds exhibited promising results in cytotoxicity and antioxidant activities, suggesting their potential in therapeutic applications (Hamama, Gouda, Badr, & Zoorob, 2013).
Mechanism of Action
Mode of Action
Based on its structural features, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and pi-pi stacking .
Biochemical Pathways
Without specific target identification, it’s challenging to determine the exact biochemical pathways this compound affects. Compounds with similar structures have been shown to have a wide range of biological activities, suggesting that this compound may also interact with multiple biochemical pathways .
Properties
IUPAC Name |
2-[[5-[4-[2-(2-methoxyphenoxy)acetyl]piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-propan-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N5O4S2/c1-14(2)21-17(26)13-30-20-23-22-19(31-20)25-10-8-24(9-11-25)18(27)12-29-16-7-5-4-6-15(16)28-3/h4-7,14H,8-13H2,1-3H3,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXGKQSGOIHSQMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CSC1=NN=C(S1)N2CCN(CC2)C(=O)COC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N5O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
465.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.